Cas no 1803590-71-7 (1-(propan-2-yl)-2-azaspiro[3.3]heptane)

• Product Name: 1-(propan-2-yl)-2-azaspiro[3.3]heptane
• CAS No: 1803590-71-7
• MDL: MFCD28954285
• CID: 4616769
• PubChem ID: 119031853
• Update Time: 2025-05-20

1-(propan-2-yl)-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-2-azaspiro[3.3]heptane

• MDL： MFCD28954285
• SMILES： CC(C)C1NCC11CCC1

Additional information on 1-(propan-2-yl)-2-azaspiro[3.3]heptane

Comprehensive Overview of 1-(propan-2-yl)-2-azaspiro[3.3]heptane (CAS No. 1803590-71-7): Properties, Applications, and Industry Trends

The compound 1-(propan-2-yl)-2-azaspiro[3.3]heptane (CAS No. 1803590-71-7) is a spirocyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the growing demand for novel spirocyclic compounds in drug discovery, this molecule stands out for its potential as a bioactive scaffold. Its azaspiro[3.3]heptane core offers rigidity and three-dimensionality, making it a valuable building block for designing small-molecule therapeutics targeting GPCRs and enzymes.

Recent advancements in medicinal chemistry highlight the importance of spirocyclic architectures like 1-(propan-2-yl)-2-azaspiro[3.3]heptane. Industry reports indicate a surge in patents involving spiro-heterocycles, particularly for CNS disorders and metabolic diseases. The compound's isopropyl substitution enhances lipophilicity, a critical factor in optimizing blood-brain barrier permeability—a hot topic in neurodegenerative drug development. Researchers are actively exploring its structure-activity relationships (SAR) through computational modeling and high-throughput screening.

From a synthetic perspective, CAS 1803590-71-7 exemplifies modern trends in green chemistry. Its preparation often involves catalytic C-H activation or photocatalysis, aligning with the pharmaceutical industry's push toward sustainable methodologies. Analytical characterization typically employs LC-MS and NMR spectroscopy, with particular focus on the spiro junction proton signals that confirm structural integrity. The compound's stability under physiological pH ranges makes it suitable for formulation development studies.

The agrochemical sector has also shown interest in 1-(propan-2-yl)-2-azaspiro[3.3]heptane derivatives as potential plant growth regulators. Its structural motif appears in patented pesticide intermediates, where the spirocyclic nitrogen moiety contributes to binding with biological targets. This dual applicability in pharma and agro domains positions the compound as a versatile chemical entity in life sciences.

Market analysis reveals increasing procurement of 1803590-71-7 by contract research organizations (CROs) for fragment-based drug discovery. The compound's lead-like properties (MW <300, cLogP ~2.5) comply with Lipinski's rule criteria, explaining its popularity in hit-to-lead optimization programs. Regulatory databases confirm its absence from controlled substance lists, facilitating global research applications.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis and as a template for metal-organic frameworks (MOFs) with potential in gas storage. The scientific literature documents its crystal packing behavior, which influences polymorph screening strategies—a critical quality attribute in preclinical development.

For researchers sourcing CAS 1803590-71-7, technical specifications typically include ≥95% purity by HPLC analysis, with strict controls on genotoxic impurities. Storage recommendations emphasize protection from moisture at 2-8°C to maintain stability. The compound's structure-property relationships continue to be explored through QSAR modeling and molecular docking studies, particularly for kinase inhibitor design.

Innovative delivery systems incorporating this azaspiro compound are being investigated, including nanoparticle conjugates and prodrug formulations. Its metabolic stability profile shows promise based on microsomal assays, though species-specific variations require careful evaluation during translational research.

The future trajectory for 1-(propan-2-yl)-2-azaspiro[3.3]heptane research appears robust, with particular focus on its stereoselective synthesis and biocatalytic derivatization. As the industry prioritizes three-dimensional chemical space exploration, this compound's vectorial properties offer distinct advantages over flat aromatic systems in addressing challenging biological targets.